Cas no 158001-17-3 (1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-)
158001-17-3 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-
CAS No:158001-17-3
MF:C10H11F3N4
MW:244.216351747513
CID:1335836
Update Time:2024-08-18
1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)-
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- Inchi: 1S/C10H11F3N4/c11-10(12,13)8-7(5-14)9(15)17(16-8)6-3-1-2-4-6/h6H,1-4,15H2
- InChI Key: MOLANCHDLJYNCU-UHFFFAOYSA-N
- SMILES: N1(C2CCCC2)C(N)=C(C#N)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 244.09373
Experimental Properties
- Density: 1.52±0.1 g/cm3(Predicted)
- Boiling Point: 399.6±42.0 °C(Predicted)
- PSA: 67.63
- pka: -1.14±0.13(Predicted)
1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-(trifluoromethyl)- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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